4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole
Overview
Description
4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole is a derivative of 2,1,3-Benzothiadiazole . It is a bicyclic aromatic chemical composed of a benzene ring that is fused to a 1,2,3-thiadiazole . It is a colorless solid and soluble in organic solvents .
Synthesis Analysis
2,1,3-Benzothiadiazole is readily prepared by the diazotisation reaction of 2-aminothiophenol or its disulfide with sodium nitrite . Bromination of 2,1,3-Benzothiadiazole is commonly performed to synthesize 4,7-dibromo-2,1,3-benzothiadiazole . This derivative is extensively used as a building block in the design and synthesis of larger molecules and conductive polymers via Suzuki-Miyaura cross-coupling reactions .Molecular Structure Analysis
The molecule is planar. The N-N and S-N distances are respectively 128 and 171 picometers, indicative of multiple bond character . Like naphthalene, this heterocycle is a 10-electron system .Chemical Reactions Analysis
2,1,3-benzothiadiazole undergoes the standard chemistry of aromatic compounds, for example readily forming nitro and chloro derivatives . Under reducing conditions, 2,1,3-benzothiadiazoles can be converted back to the 1,2-diaminobenzene compounds from which they were prepared .Physical And Chemical Properties Analysis
The compound has a molar mass of 136.17 g·mol −1 . It has a melting point of 54.0 °C (129.2 °F; 327.1 K) and a boiling point of 203.0 °C (397.4 °F; 476.1 K) .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole involves the nitration of 4-bromo-5-methyl-2,1,3-benzothiadiazole followed by the oxidation of the resulting nitro compound.", "Starting Materials": [ "4-bromo-5-methyl-2,1,3-benzothiadiazole", "Nitric acid", "Sulfuric acid", "Acetic anhydride", "Acetic acid", "Sodium nitrite", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Nitration of 4-bromo-5-methyl-2,1,3-benzothiadiazole with a mixture of nitric acid and sulfuric acid to yield 4-bromo-5-methyl-2,1,3-benzothiadiazole-7-nitro", "Step 2: Isolation of 4-bromo-5-methyl-2,1,3-benzothiadiazole-7-nitro by precipitation with water", "Step 3: Oxidation of 4-bromo-5-methyl-2,1,3-benzothiadiazole-7-nitro with a mixture of acetic anhydride and acetic acid in the presence of sodium acetate to yield 4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole", "Step 4: Isolation of 4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole by recrystallization from ethanol" ] } | |
CAS RN |
18392-78-4 |
Product Name |
4-bromo-5-methyl-7-nitro-2,1,3-benzothiadiazole |
Molecular Formula |
C7H4BrN3O2S |
Molecular Weight |
274.1 |
Purity |
95 |
Origin of Product |
United States |
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